Cas no 53557-47-4 (6-amino-2-bromo-3H-pyrimidin-4-one)

• Product Name: 6-amino-2-bromo-3H-pyrimidin-4-one
• CAS No: 53557-47-4
• MF: C₄H₄BrN₃O
• MW: 189.998059272766
• CID: 2125319
• PubChem ID: 136320667
• Update Time: 2025-04-21

6-amino-2-bromo-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-bromo-3H-pyrimidin-4-one
• DB-333346
• 6-Amino-2-bromo-pyrimidin-4-ol
• SCHEMBL4650449
• 53557-47-4
• PLVBKDCTCPLKCI-UHFFFAOYSA-N

• Inchi： 1S/C4H4BrN3O/c5-4-7-2(6)1-3(9)8-4/h1H,(H3,6,7,8,9)
• InChI Key： PLVBKDCTCPLKCI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CC(N1)=O)N

Computed Properties

• Exact Mass: 188.95377Da
• Monoisotopic Mass: 188.95377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų